Cas no 1261609-70-4 (2-Nitro-3-(trifluoromethoxy)phenol)

• Product Name: 2-Nitro-3-(trifluoromethoxy)phenol
• CAS No: 1261609-70-4
• MF: C₇H₄F₃NO₄
• MW: 223.106172561646
• CID: 4962739
• Update Time: 2025-06-09

2-Nitro-3-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-3-(trifluoromethoxy)phenol

• Inchi： 1S/C7H4F3NO4/c8-7(9,10)15-5-3-1-2-4(12)6(5)11(13)14/h1-3,12H
• InChI Key： BFLGAEGSMLQWFF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C=1[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 223.00924210 g/mol
• Monoisotopic Mass: 223.00924210 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.3
• Molecular Weight: 223.11

Additional information on 2-Nitro-3-(trifluoromethoxy)phenol

Introduction to 2-Nitro-3-(trifluoromethoxy)phenol (CAS No. 1261609-70-4)

2-Nitro-3-(trifluoromethoxy)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261609-70-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of both a nitro group and a trifluoromethoxy substituent on a phenolic ring. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive agents.

The structural composition of 2-Nitro-3-(trifluoromethoxy)phenol includes a nitro group at the 2-position and a trifluoromethoxy group at the 3-position of the benzene ring, with a hydroxyl group also present. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential biological activity. The nitro group is known for its electron-withdrawing effect, which can modulate the reactivity of adjacent functional groups, while the trifluoromethoxy group introduces electron density and enhances lipophilicity, making it an attractive moiety for drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their diverse biological activities. Studies have demonstrated that nitroaromatic derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, compounds containing both nitro and fluoro substituents have shown promise in modulating enzyme activity and interacting with biological targets. The presence of the hydroxyl group in 2-Nitro-3-(trifluoromethoxy)phenol further enhances its potential as a pharmacophore, allowing for further functionalization through various chemical transformations.

One of the most compelling aspects of 2-Nitro-3-(trifluoromethoxy)phenol is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize novel analogs with enhanced binding affinity and improved pharmacokinetic profiles. For instance, modifications at the 5-position or introduction of additional heterocyclic moieties have led to compounds with potent inhibitory effects on specific enzymes implicated in diseases such as cancer and neurodegeneration. The versatility of this scaffold underscores its importance in drug discovery efforts.

The synthesis of 2-Nitro-3-(trifluoromethoxy)phenol typically involves multi-step organic reactions, starting from commercially available precursors such as 3-methylphenol (m-cresol). The introduction of the nitro group is commonly achieved through electrophilic aromatic substitution reactions using nitrating agents like nitric acid in sulfuric acid medium. Subsequent methylation at the 3-position using trifluoromethanol in the presence of a suitable catalyst completes the synthesis. This approach highlights the compound's accessibility while maintaining high yields and purity standards suitable for further applications.

From a chemical biology perspective, 2-Nitro-3-(trifluoromethoxy)phenol has been investigated for its interactions with various biological targets. Initial studies have suggested that this compound can modulate the activity of cytochrome P450 enzymes, which play a crucial role in drug metabolism. Additionally, its ability to interact with transcription factors and signaling pathways has been explored, particularly in contexts where dysregulation contributes to disease pathogenesis. These findings provide a foundation for designing targeted therapies based on this scaffold.

The agrochemical sector has also recognized the potential of 2-Nitro-3-(trifluoromethoxy)phenol as an intermediate in developing novel pesticides and herbicides. The structural features of this compound contribute to its efficacy against resistant strains of pests by interfering with essential metabolic pathways. Furthermore, its stability under environmental conditions makes it a promising candidate for field applications. Ongoing research aims to optimize its formulation and delivery systems to enhance performance while minimizing ecological impact.

In conclusion, 2-Nitro-3-(trifluoromethoxy)phenol (CAS No. 1261609-70-4) represents a significant advancement in synthetic organic chemistry and drug discovery. Its unique structural attributes enable diverse applications across pharmaceuticals and agrochemicals, making it an indispensable tool for researchers seeking innovative solutions to complex biological challenges. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping future therapeutic strategies.